Cas no 2138295-18-6 (1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one)

• Product Name: 1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one
• CAS No: 2138295-18-6
• MF: C₁₂H₁₉IO₂
• MW: 322.182536363602
• CID: 6609433
• PubChem ID: 165751178
• Update Time: 2025-06-22

1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one
• 2138295-18-6
• EN300-704603
• 1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one

• Inchi： 1S/C12H19IO2/c1-8-3-9(2)5-12(4-8)6-11(14)15-10(12)7-13/h8-10H,3-7H2,1-2H3
• InChI Key： IQDPLUIZRGRUOO-UHFFFAOYSA-N
• SMILES： ICC1C2(CC(=O)O1)CC(C)CC(C)C2

Computed Properties

• Exact Mass: 322.04298g/mol
• Monoisotopic Mass: 322.04298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one

Professional Introduction to 1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one (CAS No. 2138295-18-6)

1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique spirocyclic framework and functional groups. This compound, identified by its Chemical Abstracts Service (CAS) number 2138295-18-6, represents a promising scaffold for the development of novel bioactive molecules. The presence of an iodomethyl group and a spirooxane core makes it a versatile intermediate for constructing more elaborate molecular architectures, which are often explored in medicinal chemistry research.

The spirocyclic structure of 1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one contributes to its distinct conformational flexibility, which is a critical factor in drug design. Spiro compounds are known for their ability to exhibit multiple binding modes and interactions with biological targets, making them valuable candidates for the development of small-molecule drugs. The 7,9-dimethyl substituents further enhance the steric and electronic properties of the molecule, allowing for fine-tuning of its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in the exploration of spirooxane derivatives due to their potential applications in treating various diseases. For instance, studies have shown that spirooxanes can modulate enzyme activity and interact with biological membranes, making them useful in developing antimicrobial and anti-inflammatory agents. The iodomethyl group in 1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many FDA-approved drugs.

One of the most compelling aspects of this compound is its utility as a building block for heterocyclic systems. Heterocycles are essential motifs in pharmaceuticals due to their ability to mimic natural products and biological cofactors. The spiro[4.5]decanone core provides a rigid yet adaptable platform for incorporating additional functional groups that can enhance binding affinity and selectivity towards therapeutic targets. For example, modifications at the C3 position (adjacent to the carbonyl group) can introduce polar or charged moieties that improve solubility and cell permeability.

Recent advances in computational chemistry have also highlighted the importance of virtual screening in identifying promising candidates like 1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one. Molecular docking simulations have demonstrated its potential interaction with enzymes such as kinases and proteases, which are key targets in oncology and inflammatory diseases. The iodomethyl group facilitates halogen bonding interactions, a non-covalent force that can be exploited to enhance binding affinity. Furthermore, the dimethyl substituents at positions 7 and 9 influence the electronic distribution around the spiro center, affecting both reactivity and binding properties.

The synthesis of 1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one presents an intriguing challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences that require precise control over reaction conditions to achieve high yields and enantiopurity. However, recent methodologies have leveraged transition-metal catalysis and organometallic reagents to streamline these processes. For instance, palladium-catalyzed cyclizations have been employed to construct the spirooxane core efficiently, while lithium or Grignard reagents have been used to introduce the dimethyl groups.

The pharmaceutical industry has shown particular interest in derivatives of 1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one due to their potential as kinase inhibitors. Kinases are overexpressed in many cancers and play critical roles in signal transduction pathways associated with diseases such as diabetes and autoimmune disorders. By targeting these enzymes with small molecules derived from this scaffold, researchers aim to develop treatments that modulate cellular processes without disrupting normal physiological functions.

Another area of investigation involves using 1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one as a precursor for fluorescent probes and imaging agents. The spirocyclic structure can be engineered to emit light at specific wavelengths when excited by UV or visible light sources. Such probes are invaluable tools in biomedical research for tracking biological processes in real time at both cellular and molecular levels. The iodomethyl group also allows for further derivatization into fluorophores or bioconjugates that can be used in diagnostic assays.

The environmental impact of synthesizing and utilizing 1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one is another consideration that has prompted researchers to explore greener alternatives. Traditional synthetic methods often rely on hazardous reagents or generate significant waste byproducts; however, recent innovations have focused on developing solvent-free reactions or using biodegradable catalysts to minimize environmental footprint while maintaining high yields.

In conclusion,1-(Iodomethyl)-7,9-dimethyl-2-oxaspiro[4.5]decan-3-one (CAS No. 2138295-18-6) represents a versatile scaffold with broad applications in pharmaceutical research and drug development。 Its unique structural features make it an attractive candidate for designing novel therapeutics targeting various diseases。 As synthetic methodologies continue to evolve，the accessibility of this compound will likely increase，further driving innovation in medicinal chemistry。 Future studies should focus on optimizing its synthesis，exploring new derivatives，and evaluating its potential as a lead compound for drug discovery programs。